2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-methyl-N-phenylacetamide

• IUPAC Name: 2-[3-(2-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-methyl-N-phenylacetamide
• InChI: InChI=1S/C21H16FN3O2S2/c1-24(14-7-3-2-4-8-14)18(26)13-29-21-23-16-11-12-28-19(16)20(27)25(21)17-10-6-5-9-15(17)22/h2-12H,13H2,1H3
• InChI Key: AKRFDLBWNGGSPP-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)C(=O)CSC2=NC3=C(C(=O)N2C4=CC=CC=C4F)SC=C3
• Molecular Formula: C21H16FN3O2S2
• Molecular Weight: 425.5 g/mol
• CAS No.: 1260941-45-4

Description

2-{[3-(2-fluorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-methyl-N-phenylacetamide is a useful research compound. Its molecular formula is C21H16FN3O2S2 and its molecular weight is 425.5. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potent Dual Inhibitors

This compound has shown potential as a dual inhibitor for critical enzymes such as thymidylate synthase (TS) and dihydrofolate reductase (DHFR). These enzymes are crucial for DNA synthesis and repair, making this compound a target for cancer therapy due to its ability to inhibit cancer cell growth by targeting these enzymes. One study highlighted the synthesis of analogues that demonstrated potent dual inhibitory activities against human TS and DHFR, indicating the scaffold's conduciveness to dual human TS-DHFR inhibitory activity (Gangjee et al., 2008).

Antiviral Applications

Research into the molecular structure and spectroscopic analysis of similar compounds has provided insights into their potential as novel antiviral agents. One particular study focused on quantum chemical insight into the structure, molecular docking, and drug likeness analysis of an antiviral active molecule, showing promising results against SARS-CoV-2 protein, demonstrating the compound's potential in antiviral therapy (Mary et al., 2020).

Antitumor Activity

The synthesis and evaluation of new derivatives of this compound have shown significant antitumor activity. Through various synthetic routes, researchers have developed compounds with potent anticancer activity, comparable to established chemotherapy drugs. These compounds have demonstrated marked growth inhibition in several human cancer cell lines, including breast adenocarcinoma and cervical carcinoma, highlighting their potential as novel anticancer agents (Hafez et al., 2017).

Antimicrobial and Antitubercular Activities

New pyrimidine-azitidinone analogues synthesized from this compound have been tested for their antimicrobial activity against bacterial and fungal strains, as well as in vitro antituberculosis activity against Mycobacterium tuberculosis. These findings suggest that modifications to the compound's structure can yield derivatives with significant antimicrobial and antitubercular properties, offering a pathway for the development of new therapeutic agents (Chandrashekaraiah et al., 2014).